Cas no 1020488-53-2 (2,3-dimethoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide)

2,3-Dimethoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide is a synthetic organic compound featuring a benzamide core linked to a substituted pyrazole-thiazole moiety. Its structural complexity, including methoxy and phenyl substituents, suggests potential utility in medicinal chemistry or agrochemical research. The compound’s multi-heterocyclic framework may confer selective binding properties, making it a candidate for biological activity studies. Its synthesis likely involves precise functionalization to optimize stability and reactivity. While specific applications depend on further evaluation, the presence of electron-donating groups (methoxy) and aromatic systems (phenyl, thiazole) could enhance interactions with biological targets. This compound is suited for exploratory research in drug discovery or chemical biology.
2,3-dimethoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide structure
1020488-53-2 structure
Product Name:2,3-dimethoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide
CAS No:1020488-53-2
MF:C22H20N4O3S
MW:420.484203338623
CID:6578037
Update Time:2025-05-21

2,3-dimethoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide Chemical and Physical Properties

Names and Identifiers

    • 2,3-dimethoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide
    • 2,3-dimethoxy-N-[5-methyl-2-(4-phenyl-1,3-thiazol-2-yl)pyrazol-3-yl]benzamide
    • Inchi: 1S/C22H20N4O3S/c1-14-12-19(24-21(27)16-10-7-11-18(28-2)20(16)29-3)26(25-14)22-23-17(13-30-22)15-8-5-4-6-9-15/h4-13H,1-3H3,(H,24,27)
    • InChI Key: FQWIOXGSNQRRTF-UHFFFAOYSA-N
    • SMILES: C(NC1=CC(C)=NN1C1=NC(C2=CC=CC=C2)=CS1)(=O)C1=CC=CC(OC)=C1OC

2,3-dimethoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide Pricemore >>

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Additional information on 2,3-dimethoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide

Comprehensive Overview of 2,3-dimethoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide (CAS No. 1020488-53-2)

The compound 2,3-dimethoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide (CAS No. 1020488-53-2) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique heterocyclic framework, combining pyrazole, thiazole, and benzamide moieties, makes it a promising candidate for various pharmacological applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for small-molecule inhibitors has surged, driven by the need for targeted therapies in oncology and inflammatory diseases. The 2,3-dimethoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide structure aligns with this trend, as its multi-ring system offers high binding affinity to specific protein targets. This compound's CAS No. 1020488-53-2 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key advantages of this molecule is its synthetic versatility. The presence of methoxy groups and a phenyl-thiazole unit allows for further derivatization, enabling researchers to fine-tune its physicochemical properties. This adaptability is crucial in lead optimization, where solubility, bioavailability, and metabolic stability are critical factors. The compound's pyrazole-thiazole core also contributes to its drug-like properties, making it a valuable scaffold in fragment-based drug design.

From a mechanistic perspective, 2,3-dimethoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide has shown promise in preliminary studies targeting tyrosine kinases and serine/threonine kinases. These enzymes are often dysregulated in cancers and autoimmune disorders, making them prime targets for therapeutic intervention. The compound's ability to modulate kinase activity has sparked interest in its potential applications for precision medicine and personalized therapy.

Another area of exploration is the compound's role in neurodegenerative disease research. Recent studies suggest that kinase inhibitors, including those with thiazole-pyrazole hybrids, may mitigate neuroinflammation and oxidative stress. While CAS No. 1020488-53-2 has not yet been extensively studied in this context, its structural features align with emerging trends in neuroprotective agent development.

In the context of green chemistry, researchers are also investigating sustainable synthesis routes for 2,3-dimethoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide. The push for eco-friendly methodologies has led to innovations in catalytic processes and solvent selection, reducing the environmental footprint of its production. This aligns with broader industry goals of sustainable pharmaceutical manufacturing.

In summary, 2,3-dimethoxy-N-[3-methyl-1-(4-phenyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]benzamide (CAS No. 1020488-53-2) represents a multifaceted compound with significant potential in drug discovery and biomedical research. Its unique structure, combined with its kinase inhibitory activity, positions it as a valuable tool for addressing unmet medical needs. As research progresses, this molecule may pave the way for novel therapeutics in oncology, inflammation, and beyond.

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